Cas no 70120-08-0 (2-3-(Benzyloxy)phenyl-2-methylpropionitrile)

• Product name: 2-3-(Benzyloxy)phenyl-2-methylpropionitrile
• CAS No: 70120-08-0
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• CID: 1060983
• PubChem ID: 20496863

2-3-(Benzyloxy)phenyl-2-methylpropionitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Benzyloxy)phenyl]-2-methylpropionitrile
• 2-methyl-2-(3-phenylmethoxyphenyl)propanenitrile
• α,α-diMethyl-3-(phenylMethoxy)benzeneacetonitrile
• 2-(3-benzyloxyphenyl)-2-methylpropanenitrile
• 2-(3-Benzyloxyphenyl)-2-methylpropionitril
• A-dimethyl-3-(phenylmethoxy)benzeneacetonitrile
• EN300-1861459
• alpha,alpha-diMethyl-3-(phenylMethoxy)benzeneacetonitrile
• IHDJVSQFPAEOLY-UHFFFAOYSA-N
• 2-[3-(Benzyloxy)phenyl]-2-methylpropanenitrile
• SCHEMBL6036373
• DTXSID90608110
• 2-(3-(Benzyloxy)phenyl)-2-methylpropanenitrile
• 2-(3-benzyloxyphenyl)-2-methylpropionitrile
• 2-(3-benzyloxy-phenyl)-2-methyl-propionitrile
• 70120-08-0
• starbld0007792
• DB-313401
• G65790
• 2-3-(Benzyloxy)phenyl-2-methylpropionitrile

• Inchi： InChI=1S/C17H17NO/c1-17(2,13-18)15-9-6-10-16(11-15)19-12-14-7-4-3-5-8-14/h3-11H,12H2,1-2H3
• InChI Key： IHDJVSQFPAEOLY-UHFFFAOYSA-N
• SMILES： CC(C)(C#N)C1=CC(=CC=C1)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 251.13100
• Monoisotopic Mass: 251.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33Ų
• XLogP3: 4

Experimental Properties

• Solubility: Chloroform, Dichloromethane, Ethyl Acetate, Methanol
• PSA: 33.02000
• LogP: 4.06678

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-3-(Benzyloxy)phenyl-2-methylpropionitrile

Introduction to 2-3-(Benzyloxy)phenyl-2-methylpropionitrile (CAS No. 70120-08-0)

2-3-(Benzyloxy)phenyl-2-methylpropionitrile, with the CAS number 70120-08-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzyloxy group and a propionitrile moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 2-3-(Benzyloxy)phenyl-2-methylpropionitrile is C₁₅H₁₅NO₂. Its molecular weight is 241.28 g/mol, and it exhibits a melting point of approximately 65-67°C. The compound is known for its stability under standard laboratory conditions and its solubility in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it an ideal candidate for various synthetic transformations and derivatization reactions.

In recent years, 2-3-(Benzyloxy)phenyl-2-methylpropionitrile has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of compounds with therapeutic potential. For instance, researchers have explored its use in the development of new anti-inflammatory agents and analgesics. A study published in the Journal of Medicinal Chemistry highlighted the effectiveness of derivatives of this compound in reducing inflammation and pain in preclinical models.

The unique structural features of 2-3-(Benzyloxy)phenyl-2-methylpropionitrile also make it a valuable starting material for the synthesis of compounds with diverse biological activities. For example, it has been used to synthesize compounds that exhibit potent antiviral properties against various viral strains, including influenza and herpes viruses. A recent publication in the Antiviral Research journal reported that derivatives of this compound showed significant antiviral activity, making them promising candidates for further development.

Beyond its applications in medicinal chemistry, 2-3-(Benzyloxy)phenyl-2-methylpropionitrile has also found use in materials science. Its ability to form stable complexes with metal ions has led to its exploration in the development of new materials with enhanced mechanical and optical properties. A study published in the Journal of Materials Chemistry demonstrated that compounds derived from this intermediate exhibited improved thermal stability and mechanical strength, making them suitable for use in advanced materials applications.

The synthetic versatility of 2-3-(Benzyloxy)phenyl-2-methylpropionitrile is further enhanced by its ease of functionalization. Researchers have developed efficient methods to introduce various functional groups onto this molecule, thereby expanding its utility in different chemical reactions. For instance, a recent paper in the Tetrahedron Letters described a novel catalytic method for the selective hydrolysis of the nitrile group to produce carboxylic acid derivatives, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals.

In conclusion, 2-3-(Benzyloxy)phenyl-2-methylpropionitrile (CAS No. 70120-08-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and synthetic flexibility make it an invaluable tool for researchers aiming to develop new bioactive molecules and advanced materials. As ongoing research continues to uncover new possibilities, this compound is likely to remain at the forefront of scientific innovation.